Cas no 1782289-77-3 (3-(3-Chloro-4-methylphenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(3-Chloro-4-methylphenyl)-2-hydroxypropanoic acid
• CAS No: 1782289-77-3
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 5697010
• PubChem ID: 67301748
• Update Time: 2025-09-26

3-(3-Chloro-4-methylphenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• SY341168
• 3-(3-CHLORO-4-METHYLPHENYL)-2-HYDROXYPROPANOIC ACID
• 3-(3-CHLORO-4-METHYLPHENYL)-2-HYDROXYPROPANOICACID
• EN300-1451888
• 1782289-77-3
• SCHEMBL2165350
• CID 67301748
• Benzenepropanoic acid, 3-chloro-α-hydroxy-4-methyl-
• 3-(3-Chloro-4-methylphenyl)-2-hydroxypropanoic acid

• Inchi： 1S/C10H11ClO3/c1-6-2-3-7(4-8(6)11)5-9(12)10(13)14/h2-4,9,12H,5H2,1H3,(H,13,14)
• InChI Key： IIPLLEQSHTWBER-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)CC(C(=O)O)O

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 374.4±37.0 °C(Predicted)
• pka: 3.68±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids